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Compound of Interest

Compound Name: 1-Butyl-1,4-diazepane

CAS No.: 3619-75-8

Cat. No.: B1302611

Get Quote

For researchers, scientists, and drug development professionals, the integrity of your work and

the safety of your team are paramount. This guide provides essential, immediate safety and

logistical information for handling 1-Butyl-1,4-diazepane. As your partner in laboratory safety,

we aim to provide value beyond the product itself, building a foundation of trust through expert,

field-proven insights.

The following protocols are designed as a self-validating system, grounded in established

safety principles for handling corrosive and hazardous materials. While a specific Safety Data

Sheet (SDS) for 1-Butyl-1,4-diazepane is not readily available, its structural similarity to other

alkylated amines and diazepane derivatives allows for a robust hazard assessment based on

established data.

Hazard Analysis: Understanding the Risks
1-Butyl-1,4-diazepane is a cyclic diamine. Based on analogous compounds, such as tert-Butyl

1,4-diazepane-1-carboxylate and n-butylamine, it should be presumed to be a corrosive

substance.[1][2] The primary hazards include:
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Skin Corrosion/Irritation: Causes severe skin burns and irritation upon contact.[1][2]

Serious Eye Damage/Irritation: Poses a high risk of serious and potentially permanent eye

damage.[1][2]

Respiratory Irritation: Inhalation of vapors or mists may cause respiratory tract irritation.[2]

Harmful if Swallowed: Ingestion can cause burns to the mouth, throat, and stomach.[1]

The presence of the butyl group and two amine functionalities suggests that the compound will

be a strong base and a potent nucleophile. The un-substituted secondary amine is expected to

be more reactive and potentially more hazardous than its Boc-protected counterparts.

Quantitative Exposure Limits for Analogue Compound
To provide a quantitative perspective on the potential inhalation hazard, we can reference the

occupational exposure limits (OELs) for n-butylamine, a structurally related primary amine.

These limits underscore the need for stringent control of airborne concentrations.

Agency Exposure Limit Concentration

OSHA
Permissible Exposure Limit

(PEL)

Ceiling of 5 ppm (15 mg/m³)

[skin][3][4][5]

NIOSH
Recommended Exposure Limit

(REL)

Ceiling of 5 ppm (15 mg/m³)

[skin][3][4][6]

ACGIH Threshold Limit Value (TLV)
Ceiling of 5 ppm (15 mg/m³)

[skin][4][7]

These limits are for n-butylamine and should be used as a conservative guideline for handling

1-Butyl-1,4-diazepane.

Personal Protective Equipment (PPE): Your First
Line of Defense
A multi-layered approach to PPE is critical. The following recommendations are based on the

presumed corrosive nature of 1-Butyl-1,4-diazepane.
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Hand Protection: Given that nitrile gloves show poor resistance to some amines, Butyl

rubber gloves are the preferred choice for handling 1-Butyl-1,4-diazepane due to their high

resistance to strong bases and organic amines.[8] If Butyl gloves are not available, heavy-

duty nitrile gloves may be used for short-duration tasks, with immediate replacement upon

any sign of degradation or contamination. Always inspect gloves for integrity before use.

Eye and Face Protection: Chemical safety goggles that provide a complete seal around the

eyes are mandatory. For operations with a higher risk of splashing, such as transfers of

larger volumes or reactions under pressure, a full-face shield must be worn in conjunction

with safety goggles.

Body Protection: A flame-resistant lab coat is standard. When handling larger quantities or in

situations with a significant splash risk, a chemical-resistant apron and sleeves made of a

material like neoprene or butyl rubber are required.

Respiratory Protection: All handling of 1-Butyl-1,4-diazepane must be conducted within a

certified chemical fume hood to minimize inhalation exposure. If there is a potential for

exceeding the exposure limits of the analogue compound (n-butylamine at 5 ppm), or in the

event of a spill or ventilation failure, a NIOSH-approved respirator with an organic

vapor/ammonia cartridge is necessary.[9]

Operational Plan: From Receipt to Reaction
A systematic workflow is essential to ensure safety and experimental integrity.
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Experimental Protocol: Step-by-Step Guidance
1. Preparation:

Don PPE: Before entering the laboratory where the chemical is stored, put on all required
PPE as outlined in Section 2.
Fume Hood Verification: Ensure the chemical fume hood is operational, with a current
certification and an airflow monitor indicating safe working conditions.

2. Handling and Use:

Transportation: When moving the chemical from storage to the fume hood, use a secondary
containment carrier to prevent spills in transit.
Weighing and Dispensing: Perform all weighing and dispensing of 1-Butyl-1,4-diazepane
inside the fume hood.
Reaction Setup: Add the chemical to the reaction vessel slowly and carefully to avoid
splashing. Ensure the reaction apparatus is secure.

3. Post-Experiment Cleanup:

Decontamination: Thoroughly decontaminate all glassware and surfaces that have come into
contact with the chemical using an appropriate solvent, followed by soap and water. The
initial solvent rinse should be collected as hazardous waste.
PPE Removal: Remove gloves and any other disposable PPE, turning them inside out, and
place them in the designated solid hazardous waste container. Wash hands thoroughly with
soap and water.

Disposal Plan: Managing Hazardous Waste
Proper segregation and labeling of waste are critical for safety and regulatory compliance.

Waste Segregation:

Liquid Waste:

Collect all liquid waste containing 1-Butyl-1,4-diazepane, including reaction residues and

solvent rinses, in a dedicated, labeled hazardous waste container.
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Do not mix with incompatible waste streams (e.g., strong acids or oxidizing agents). The

container should be made of a material compatible with organic bases, such as high-

density polyethylene (HDPE). Do not use metal containers.[10]

Solid Waste:

Place all contaminated solid waste, such as gloves, weighing paper, and absorbent pads,

in a clearly labeled, sealed plastic bag or a designated solid waste container.

Labeling and Storage:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "1-Butyl-1,4-diazepane," and any other components in the waste stream.

Storage: Store waste containers in a designated satellite accumulation area within the

laboratory. Ensure containers are tightly sealed when not in use.

Disposal Procedure:

Follow your institution's specific procedures for hazardous waste pickup. Contact your

Environmental Health and Safety (EHS) department for guidance.

Empty containers that held 1-Butyl-1,4-diazepane must be triple-rinsed with a suitable

solvent. The rinsate must be collected as hazardous waste.[11] After rinsing, the container

can be disposed of as regular lab glass or plastic, with the label defaced.[11][12]

Emergency Procedures: Spill and Exposure
Response
In Case of Skin Contact:

Immediately flush the affected area with copious amounts of water for at least 15 minutes.

Remove all contaminated clothing while under an emergency shower.

Seek immediate medical attention.

In Case of Eye Contact:
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Immediately flush eyes with water for at least 15 minutes at an eyewash station, holding the

eyelids open.

Seek immediate medical attention.

In Case of Inhalation:

Move the individual to fresh air immediately.

If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial

respiration.

Seek immediate medical attention.

In Case of a Spill:

Minor Spill (inside a fume hood):

Use an appropriate absorbent material (e.g., vermiculite or a commercial chemical

absorbent) to contain the spill.

Collect the absorbed material using non-sparking tools and place it in a labeled hazardous

waste container.

Decontaminate the area with a suitable solvent, collecting the cleaning materials as

hazardous waste.

Major Spill (outside a fume hood):

Evacuate the immediate area and alert others.

If the substance is volatile or the spill is large, evacuate the entire lab and contact your

institution's EHS or emergency response team.

Prevent entry into the affected area.

By adhering to these rigorous safety protocols, you can mitigate the risks associated with

handling 1-Butyl-1,4-diazepane, ensuring a safe and productive research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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